Cas no 1000571-58-3 (2-Bromo-4-chloro-6-methylphenylisothiocyanate)

• Product Name: 2-Bromo-4-chloro-6-methylphenylisothiocyanate
• CAS No: 1000571-58-3
• MF: C₈H₅BrClNS
• MW: 262.553998708725
• CID: 3157543
• PubChem ID: 26598374
• Update Time: 2025-04-21

2-Bromo-4-chloro-6-methylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-6-methylphenylisothiocyanate
• 1000571-58-3

• MDL： MFCD09800833
• Inchi： 1S/C8H5BrClNS/c1-5-2-6(10)3-7(9)8(5)11-4-12/h2-3H,1H3
• InChI Key： IUYSWGWHPUQPTB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1N=C=S)Cl

Computed Properties

• Exact Mass: 260.90146Da
• Monoisotopic Mass: 260.90146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 44.5Ų